Cas no 103624-31-3 (1,4-Butanediol, 1-(2,4,6-trimethylphenyl)-)
103624-31-3 structure
Product Name:1,4-Butanediol, 1-(2,4,6-trimethylphenyl)-
CAS No:103624-31-3
MF:C13H20O2
MW:208.296704292297
CID:1138116
Update Time:2024-07-26
1,4-Butanediol, 1-(2,4,6-trimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Butanediol, 1-(2,4,6-trimethylphenyl)-
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- Inchi: 1S/C13H20O2/c1-9-7-10(2)13(11(3)8-9)12(15)5-4-6-14/h7-8,12,14-15H,4-6H2,1-3H3
- InChI Key: SAZROBXJUUJLFQ-UHFFFAOYSA-N
- SMILES: C(C1=C(C)C=C(C)C=C1C)(O)CCCO
Computed Properties
- Exact Mass: 350.24582
Experimental Properties
- Density: 1.042±0.06 g/cm3(Predicted)
- Boiling Point: 367.8±30.0 °C(Predicted)
- PSA: 58.92
- pka: 14.37±0.20(Predicted)
1,4-Butanediol, 1-(2,4,6-trimethylphenyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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